molecular formula C15H14F2N2O3S B5795346 N-(3,4-difluorophenyl)-2-[methyl(methylsulfonyl)amino]benzamide

N-(3,4-difluorophenyl)-2-[methyl(methylsulfonyl)amino]benzamide

Cat. No. B5795346
M. Wt: 340.3 g/mol
InChI Key: BTBDNZJOWZYLCK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(3,4-difluorophenyl)-2-[methyl(methylsulfonyl)amino]benzamide, also known as DFB, is a chemical compound with potential applications in scientific research. DFB is a small molecule inhibitor that has been shown to selectively target a specific protein, making it a valuable tool in studying the role of this protein in various biological processes. In

Scientific Research Applications

N-(3,4-difluorophenyl)-2-[methyl(methylsulfonyl)amino]benzamide has been shown to selectively inhibit the activity of a specific protein, making it a valuable tool in studying the role of this protein in various biological processes. This protein is involved in cell division and has been implicated in cancer, making N-(3,4-difluorophenyl)-2-[methyl(methylsulfonyl)amino]benzamide a potential anti-cancer agent. N-(3,4-difluorophenyl)-2-[methyl(methylsulfonyl)amino]benzamide has also been shown to have anti-inflammatory properties and may have applications in treating inflammatory diseases.

Mechanism of Action

N-(3,4-difluorophenyl)-2-[methyl(methylsulfonyl)amino]benzamide binds to a specific site on the target protein, inhibiting its activity. This results in a decrease in cell division and a reduction in inflammation. The exact mechanism of action of N-(3,4-difluorophenyl)-2-[methyl(methylsulfonyl)amino]benzamide is still being studied, but it is believed to involve the disruption of protein-protein interactions.
Biochemical and Physiological Effects:
N-(3,4-difluorophenyl)-2-[methyl(methylsulfonyl)amino]benzamide has been shown to inhibit cell division and reduce inflammation in vitro and in vivo. It has also been shown to have anti-tumor activity in animal models. However, the exact biochemical and physiological effects of N-(3,4-difluorophenyl)-2-[methyl(methylsulfonyl)amino]benzamide are still being studied.

Advantages and Limitations for Lab Experiments

N-(3,4-difluorophenyl)-2-[methyl(methylsulfonyl)amino]benzamide is a valuable tool in studying the role of the target protein in various biological processes. Its selectivity allows for specific inhibition of the target protein, reducing the potential for off-target effects. However, N-(3,4-difluorophenyl)-2-[methyl(methylsulfonyl)amino]benzamide has limitations in that it may not be effective in all cell types or in vivo models. Additionally, the mechanism of action of N-(3,4-difluorophenyl)-2-[methyl(methylsulfonyl)amino]benzamide is still being studied, which may limit its use in certain experiments.

Future Directions

Future research on N-(3,4-difluorophenyl)-2-[methyl(methylsulfonyl)amino]benzamide could focus on further elucidating its mechanism of action and exploring its potential as an anti-cancer and anti-inflammatory agent. Additionally, N-(3,4-difluorophenyl)-2-[methyl(methylsulfonyl)amino]benzamide could be used in combination with other drugs to enhance its efficacy. Further studies could also explore the potential of N-(3,4-difluorophenyl)-2-[methyl(methylsulfonyl)amino]benzamide as a tool in drug discovery and development.

Synthesis Methods

The synthesis of N-(3,4-difluorophenyl)-2-[methyl(methylsulfonyl)amino]benzamide involves a multi-step process that begins with the reaction of 3,4-difluoroaniline with methylsulfonyl chloride to produce N-(3,4-difluorophenyl)-methanesulfonamide. This intermediate is then reacted with 2-aminoacetophenone to produce N-(3,4-difluorophenyl)-2-acetamidobenzamide. Finally, the acetamido group is replaced with a methylsulfonylamino group using methylsulfonyl chloride to yield the final product, N-(3,4-difluorophenyl)-2-[methyl(methylsulfonyl)amino]benzamide.

properties

IUPAC Name

N-(3,4-difluorophenyl)-2-[methyl(methylsulfonyl)amino]benzamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H14F2N2O3S/c1-19(23(2,21)22)14-6-4-3-5-11(14)15(20)18-10-7-8-12(16)13(17)9-10/h3-9H,1-2H3,(H,18,20)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

BTBDNZJOWZYLCK-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN(C1=CC=CC=C1C(=O)NC2=CC(=C(C=C2)F)F)S(=O)(=O)C
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H14F2N2O3S
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

340.3 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.